Cas no 165275-43-4 (Ethyl isothiazole-4-carboxylate)

Ethyl isothiazole-4-carboxylate is a versatile heterocyclic ester widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its isothiazole core provides a stable scaffold for further functionalization, enabling the development of biologically active compounds. The ethyl ester group enhances solubility in organic solvents, facilitating downstream reactions such as hydrolysis, amidation, or cross-coupling. This compound is particularly valued for its role in constructing antimicrobial, antifungal, and anti-inflammatory agents due to the inherent reactivity of the isothiazole ring. High purity grades (>98%) are typically available, ensuring consistent performance in research and industrial applications. Its stability under standard storage conditions further underscores its utility in synthetic workflows.

Ethyl isothiazole-4-carboxylate structure

165275-43-4 structure

Product Name:Ethyl isothiazole-4-carboxylate

CAS No:165275-43-4

MF:C₆H₇NO₂S

MW:157.190280199051

MDL:MFCD32899766

CID:4612559

Update Time:2025-10-12

Ethyl isothiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl isothiazole-4-carboxylate
- Isothiazole-4-carboxylic acid ethyl ester
- MDL： MFCD32899766
- Inchi： 1S/C6H7NO2S/c1-2-9-6(8)5-3-7-10-4-5/h3-4H,2H2,1H3
- InChI Key： VHXMJBAGIWBTQO-UHFFFAOYSA-N
- SMILES： S1C=C(C(OCC)=O)C=N1

Ethyl isothiazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1125580-100mg	Isothiazole-4-carboxylic acid ethyl ester	165275-43-4	95%	100mg	$260	2024-07-28
eNovation Chemicals LLC	Y1125580-250mg	Isothiazole-4-carboxylic acid ethyl ester	165275-43-4	95%	250mg	$400	2024-07-28
eNovation Chemicals LLC	Y1125580-500mg	Isothiazole-4-carboxylic acid ethyl ester	165275-43-4	95%	500mg	$665	2024-07-28
eNovation Chemicals LLC	Y1125580-1g	Isothiazole-4-carboxylic acid ethyl ester	165275-43-4	95%	1g	$1115	2024-07-28
eNovation Chemicals LLC	Y1125580-5g	Isothiazole-4-carboxylic acid ethyl ester	165275-43-4	95%	5g	$4475	2024-07-28
eNovation Chemicals LLC	Y1125580-50mg	Isothiazole-4-carboxylic acid ethyl ester	165275-43-4	95%	50mg	$200	2024-07-28
eNovation Chemicals LLC	Y1125580-100mg	Isothiazole-4-carboxylic acid ethyl ester	165275-43-4	95%	100mg	$260	2025-02-26
eNovation Chemicals LLC	Y1125580-50mg	Isothiazole-4-carboxylic acid ethyl ester	165275-43-4	95%	50mg	$200	2025-02-26
eNovation Chemicals LLC	Y1125580-250mg	Isothiazole-4-carboxylic acid ethyl ester	165275-43-4	95%	250mg	$400	2025-02-26
eNovation Chemicals LLC	Y1125580-500mg	Isothiazole-4-carboxylic acid ethyl ester	165275-43-4	95%	500mg	$665	2025-02-26